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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of materials and protocols for the thermal
protection of wires and cables. The information is intended to guide researchers and
professionals in selecting and evaluating insulation materials for applications where high
temperatures and fire resistance are critical.

High-Temperature Wire and Cable Insulation
Materials

A variety of materials are employed for wire and cable insulation to provide thermal protection.
The selection of a specific material depends on the maximum operating temperature,
environmental conditions, and required fire resistance. Common materials include polymers,
fiberglass, mica, and advanced materials like aerogels. Additionally, intumescent coatings can
be applied to enhance the fire resistance of existing cables.

Common Insulation Materials

Several polymers and inorganic materials are widely used for their thermal stability and
electrical insulation properties.

e Polyvinyl Chloride (PVC): A cost-effective and durable material with good fire and chemical
resistance. It is suitable for a wide range of temperatures, typically from -55°C to 105°C.[1]
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» Silicone: Known for its high flexibility and excellent flame retardancy, silicone can withstand
continuous operating temperatures up to 180°C and short-term exposure to 250°C.[1][2]

o Fiberglass: Used for extremely high-temperature applications, fiberglass insulation can
operate at temperatures up to 482°C and is resistant to chemicals and water.[1]

e Mica: An excellent high-temperature insulator, mica, often in the form of mica glass (MG)
tape, can protect cables at temperatures up to 450°C.[2] It possesses high dielectric strength
and is non-combustible.[3]

o Fluoropolymers (e.g., PFA, PTFE): These materials offer high-temperature resistance and
excellent chemical inertness. Polytetrafluoroethylene (PTFE) can withstand temperatures up
to 260°C.[4]

Advanced Insulation and Fire Protection Materials

For more demanding applications, advanced materials and coatings are utilized to provide
superior thermal protection and fire resistance.

o Aerogels: These are synthetic porous ultralight materials with extremely low thermal
conductivity.[5] Polyimide aerogel insulation for electrical wiring can be significantly lighter
than conventional polymer insulation.[6] Aerogels function as excellent thermal insulators by
minimizing conduction and convection.[5]

e Intumescent Coatings: These coatings swell when exposed to heat, forming a protective char
layer that insulates the underlying cable from fire.[7][8] This char layer can expand to many
times the original thickness of the coating, significantly reducing heat transfer.[9][10][11]
Some intumescent coatings can increase the fire resistance of cables for up to 90 minutes
under IEC 60331 conditions.[12][13]

Data Presentation: Thermal and Fire-Resistant
Properties of Insulation Materials

The following tables summarize the key quantitative data for various wire and cable insulation
materials, facilitating easy comparison for material selection.

Table 1: Thermal Properties of Common Insulation Materials
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Maximum Continuous L
Thermal Conductivity

Material Operating Temperature
. (WIim-K)
(°C)
Polyvinyl Chloride (PVC) 105[1] ~0.17
Silicone 180[1][2] ~0.2
Fiberglass 482[1] ~0.04
Mica (Phlogopite) >500[4] 0.3 -0.5[14]
Polytetrafluoroethylene (PTFE)  260[4] ~0.25

Table 2: Fire Resistance Properties of Insulation Materials and Coatings

Material/Coating

Test Standard Performance Metric Result

Fire-Resistant Cable

Can maintain circuit

integrity for a specified

) IEC 60331 Circuit Integrity ) _
(Mica/XLPE) period under fire
conditions.[15]
Can protect cables for
Intumescent Coating IEC 60331-11/21 Fire Resistance 90 minutes at 750°C.

[12][13]

Intumescent Coating

Up to 700-800%.[10]

- Expansion Ratio
[13][16]

Various Polymers

Varies by polymer;
Limiting Oxygen Index  higher values indicate
(Lo better flame

retardancy.[17][18]

ASTM D2863

Experimental Protocols

Detailed methodologies for key experiments are provided below to guide researchers in

evaluating the thermal and fire-resistant properties of wire and cable insulation.
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Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature of insulation

materials.

Protocol:

A small, representative sample of the insulation material (5-10 mg) is placed in a TGA
crucible.

The crucible is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,
nitrogen or air).

The weight loss of the sample is continuously monitored as a function of temperature.

The resulting TGA curve (weight % vs. temperature) is analyzed to determine the onset of
decomposition and the temperature at which significant weight loss occurs.

Differential Scanning Calorimetry (DSC)

Objective: To measure heat flow associated with thermal transitions in the insulation material,

such as melting point and glass transition temperature.[8]

Protocol:

A small sample (5-10 mg) of the insulation material is hermetically sealed in a DSC pan.
An empty sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC cell.

The cell is heated at a controlled rate (e.g., 10°C/min) under a controlled atmosphere.

The differential heat flow between the sample and the reference is measured as a function of
temperature.
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e The resulting DSC curve is analyzed to identify endothermic and exothermic peaks, which
correspond to thermal transitions.[8]

IEC 60331: Fire Resistance Test

Objective: To assess the ability of a cable to maintain circuit integrity during a fire.[19]

Protocol:

A sample of the cable, approximately 1200 mm in length, is mounted horizontally on a test
ladder.

e The cable is connected to a power source to supply its rated voltage, and a circuit is
established to monitor continuity (e.g., through lamps).

e Aribbon-type gas burner is positioned to apply a flame at a temperature of at least 830°C to
a 600 mm section of the cable.[19]

o For tests including mechanical shock, a hammer strikes the support ladder at specified
intervals (e.g., every 30 seconds).[19]

e The test is conducted for a specified duration (e.g., 90 or 120 minutes).

e The cable passes the test if no conductor ruptures and the lamps remain lit, indicating that
circuit integrity has been maintained throughout the test.

ASTM E84: Surface Burning Characteristics

Objective: To determine the flame spread and smoke developed indices of insulation materials.

[2][7]
Protocol:

o A 24-foot long by 20-inch wide specimen of the insulation material is mounted on the ceiling
of a Steiner tunnel.[1][20]

e The specimen is exposed to a controlled airflow and a flaming ignition source at one end of
the tunnel.[7][20]
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e The progression of the flame front along the specimen is observed and recorded over a 10-
minute test period.[1][20]

e The smoke produced by the burning material is measured using a photometer system.[20]

e The Flame Spread Index (FSI) and Smoke Developed Index (SDI) are calculated by
comparing the results to those of red oak and fiber-cement board, which have FSI values of
100 and 0, respectively.[20]

Visualizations

The following diagrams illustrate key concepts and workflows related to the thermal protection
of wires and cables.

Fire Resistant Cable Construction

Conductor (Copper) Mica Tape (Fire Barrier) XLPE Insulation LSZH Sheath

Click to download full resolution via product page

Fire Resistant Cable Layers
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Prepare Cable Sample

;

Mount Cable on Test Ladder

i

Connect to Power and Monitoring Circuit

;

Apply Flame (=830°C)

;

Apply Mechanical Shock (if required)

i

Monitor Circuit Integrity

Duration Met \Circuit Failure

End Test After Specified Duration
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IEC 60331 Experimental Workflow
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Heat Exposure

Intumescent Coating

Chemical Reaction Initiated

Coating Swells

Insulating Char Layer Forms

Cable is Protected from Heat
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Intumescent Coating Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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